5'-O-(4,4'-Dimethoxytrityl)-N6-benzoyl-2'-deoxyadenosine-3'-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite

• IUPAC Name: N-[9-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]purin-6-yl]benzamide
• InChI: InChI=1S/C47H52N7O7P/c1-32(2)54(33(3)4)62(59-27-13-26-48)61-40-28-42(53-31-51-43-44(49-30-50-45(43)53)52-46(55)34-14-9-7-10-15-34)60-41(40)29-58-47(35-16-11-8-12-17-35,36-18-22-38(56-5)23-19-36)37-20-24-39(57-6)25-21-37/h7-12,14-25,30-33,40-42H,13,27-29H2,1-6H3,(H,49,50,52,55)/t40-,41+,42+,62?/m0/s1
• InChI Key: GGDNKEQZFSTIMJ-AKWFTNRHSA-N
• Canonical SMILES: CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=NC6=C(N=CN=C65)NC(=O)C7=CC=CC=C7
• Isomeric SMILES: CC(C)N(C(C)C)P(OCCC#N)O[C@H]1C[C@@H](O[C@@H]1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=NC6=C(N=CN=C65)NC(=O)C7=CC=CC=C7
• Molecular Formula: C47H52N7O7P
• DSSTOX Substance ID: DTXSID501103329
• Molecular Weight: 857.9 g/mol
• CAS RN: 98796-53-3

Description

Synthesis Analysis

The synthesis involves protecting the 6-amino group with a benzoyl residue and proceeding with 4,4'-dimethoxytritylition, followed by phosphitylation to afford the desired phosphoramidite derivatives. These derivatives have been employed successfully in solid-phase oligodeoxyribonucleotide synthesis, demonstrating their utility in the construction of specific DNA sequences (Seela & Wenzel, 1993).

Scientific Research Applications

• Scientific Field: Nucleic Acid Synthesis

  • Summary of Application : This compound is a phosphoramidite used in the synthesis of oligonucleotides. Oligonucleotides are short DNA or RNA molecules that have wide-ranging applications in research, genetic testing, and forensics.
  • Methods of Application : In oligonucleotide synthesis, phosphoramidites are used in a stepwise process where nucleotides are added one at a time to a growing chain. The 5’-O-(4,4’-Dimethoxytrityl)-N6-benzoyl-2’-deoxyadenosine-3’-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite would be used as one of the building blocks in this process.
  • Results or Outcomes : The result of this process is a synthesized oligonucleotide with a specific sequence of bases. The oligonucleotide can then be used in further experiments or applications.

• Scientific Field: Antiviral and Anticancer Studies

  • Summary of Application : Some sources suggest that this compound could be used as a research tool in antiviral and anticancer studies.
  • Methods of Application : While the exact methods of application in this context are not detailed in the available resources, it’s likely that the compound would be used in the synthesis of oligonucleotides that are then used in experiments to study viral or cancerous cells.
  • Results or Outcomes : The outcomes of such studies would vary widely depending on the specific experiment and the nature of the cells being studied.

• Scientific Field: Stereoselective Synthesis

  • Summary of Application : This compound may be used in the stereoselective synthesis of 3’-deoxy-3’-threo-hydroxymethyl nucleoside.
  • Methods of Application : The exact methods of application in this context are not detailed in the available resources, but it’s likely that the compound would be used in the synthesis of oligonucleotides that are then used in experiments to study the stereochemistry of nucleosides.
  • Results or Outcomes : The outcomes of such studies would vary widely depending on the specific experiment and the nature of the nucleosides being studied.

• Scientific Field: High Fidelity Base Pairing

  • Summary of Application : This compound was used to develop receptor-like approaches for high fidelity base pairing at the 3’-terminus.
  • Methods of Application : While the exact methods of application in this context are not detailed in the available resources, it’s likely that the compound would be used in the synthesis of oligonucleotides that are then used in experiments to study the fidelity of base pairing.
  • Results or Outcomes : The outcomes of such studies would vary widely depending on the specific experiment and the nature of the base pairs being studied.